5-bromo-N-[3-methoxy-4-(2-oxo-2H-chromen-3-yl)phenyl]-2-furamide

• IUPAC Name: 5-bromo-N-[3-methoxy-4-(2-oxochromen-3-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H14BrNO5/c1-26-18-11-13(23-20(24)17-8-9-19(22)27-17)6-7-14(18)15-10-12-4-2-3-5-16(12)28-21(15)25/h2-11H,1H3,(H,23,24)
• InChI Key: WXDXUFILIXCXOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC=C(O2)Br)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C21H14BrNO5
• Molecular Weight: 440.2 g/mol

Description

Coumarins, which include 2H-chromen-2-one derivatives, are an important class of benzopyrones found in nature. They have been shown to exhibit remarkable anti-tumorial, anti-inflammatory, and anti-viral effects.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an amino coumarin with a number of organic halides. For example, new [(4-methyl-2-oxo-2H-chromen-7-yl)amino]methylcoumarins were synthesized through the reaction of 7-amino-4-methylcoumarin with organic halides.

Chemical Reactions Analysis

3-(Bromoacetyl)coumarins have been used as versatile building blocks in the preparation of critical polyfunctionalized heterocyclic systems and other industrially significant scaffolds.

Mechanism of Action

While the specific mechanism of action for “5-bromo-N-[3-methoxy-4-(2-oxo-2H-chromen-3-yl)phenyl]-2-furamide” is not available, coumarins and their derivatives have been known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Future Directions

Research into coumarins and their derivatives continues to be a vibrant field due to their diverse biological activities and potential therapeutic applications. Future research may focus on synthesizing new derivatives and studying their biological activities.